4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile

• IUPAC Name: 4-[[2-(4-methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile
• InChI: InChI=1S/C15H19N3O/c1-12-6-8-18(9-7-12)15(19)11-17-14-4-2-13(10-16)3-5-14/h2-5,12,17H,6-9,11H2,1H3
• InChI Key: WKZVZPPTCWDLNU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CNC2=CC=C(C=C2)C#N
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile, also known as MP-10, is a synthetic compound that has been studied for its potential use in various scientific research applications. MP-10 is a member of the piperidine class of compounds and has been shown to have interesting biochemical and physiological effects.

Mechanism of Action

4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile acts as a selective dopamine D3 receptor agonist, which means that it binds to and activates the dopamine D3 receptor in the brain. This activation of the dopamine D3 receptor has been shown to have a variety of effects on the brain, including the modulation of dopamine release and the regulation of neuronal activity.
Biochemical and Physiological Effects:
4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile has been shown to have a variety of interesting biochemical and physiological effects. For example, it has been shown to increase the release of dopamine in the brain, which may have implications for the treatment of Parkinson's disease. 4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile has also been shown to have effects on the activity of certain brain regions, including the prefrontal cortex and the striatum.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile in lab experiments is that it is a highly selective dopamine D3 receptor agonist, which means that it can be used to study the specific effects of dopamine D3 receptor activation. However, one limitation of using 4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile is that it has relatively low affinity for the dopamine D3 receptor compared to other dopamine receptor agonists, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile. One potential direction is to further investigate its potential as a treatment for neurological disorders such as Parkinson's disease. Another potential direction is to explore its potential as a tool for studying the role of dopamine receptors in the brain. Additionally, further research could be done to optimize the synthesis of 4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile and to develop more potent dopamine D3 receptor agonists based on its structure.

Synthesis Methods

The synthesis of 4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile involves a multi-step process that begins with the reaction of 4-bromobenzonitrile with 4-methylpiperidine to form 4-(4-methylpiperidin-1-yl)benzonitrile. This intermediate is then reacted with ethyl 2-oxo-2-(phenylamino)acetate to form 4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile.

Scientific Research Applications

4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile has been studied for its potential use in various scientific research applications, including as a potential treatment for neurological disorders such as Parkinson's disease and as a tool for studying the role of dopamine receptors in the brain. 4-[[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]amino]benzonitrile has also been studied for its potential use as a radioligand for imaging dopamine receptors in the brain.